4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one
4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one
Brand Name:
Vulcanchem
CAS No.:
126664-28-6
VCID:
VC21176668
InChI:
InChI=1S/C8H11N3O3/c1-6(12)3-4-10-5-8(11(13)14)9-7(10)2/h5H,3-4H2,1-2H3
SMILES:
CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-]
Molecular Formula:
C8H11N3O3
Molecular Weight:
197.19 g/mol
4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one
CAS No.: 126664-28-6
Cat. No.: VC21176668
Molecular Formula: C8H11N3O3
Molecular Weight: 197.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126664-28-6 |
|---|---|
| Molecular Formula | C8H11N3O3 |
| Molecular Weight | 197.19 g/mol |
| IUPAC Name | 4-(2-methyl-4-nitroimidazol-1-yl)butan-2-one |
| Standard InChI | InChI=1S/C8H11N3O3/c1-6(12)3-4-10-5-8(11(13)14)9-7(10)2/h5H,3-4H2,1-2H3 |
| Standard InChI Key | QVRUZNMMCTUEOM-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator